Cas no 2228697-87-6 (tert-butyl 3-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate
• CAS No: 2228697-87-6
• MF: C₁₈H₂₄ClN₃O₂
• MW: 349.855063438416
• CID: 5814996
• PubChem ID: 165640842
• Update Time: 2025-08-05

tert-butyl 3-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate
• 2228697-87-6
• EN300-1901907

• Inchi： 1S/C18H24ClN3O2/c1-18(2,3)24-17(23)22-8-7-20-15(11-22)14-10-21(4)16-9-12(19)5-6-13(14)16/h5-6,9-10,15,20H,7-8,11H2,1-4H3
• InChI Key： AIDFIMILLLPNQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 349.1557047g/mol
• Monoisotopic Mass: 349.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on tert-butyl 3-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate

Tert-Butyl 3-(6-Chloro-1-Methyl-1H-Indol-3-Yl)Piperazine-1-Carboxylate (CAS No. 2228697-87-6): A Promising Compound in Pharmaceutical Research

Tert-butyl 3-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate represents a significant advancement in the field of medicinal chemistry, offering unique structural features and pharmacological potential. As a piperazine derivative with a 1H-indole ring core, this compound has garnered attention for its potential applications in targeting kinase pathways and modulating inflammatory responses. The CAS No. 2228697-87-6 identifier underscores its distinct molecular profile, which may contribute to its biological activity and chemical stability.

Recent studies have highlighted the importance of indole-based molecules in drug discovery, particularly for their ability to interact with diverse biological targets. The 6-chloro-1-methyl-1H-indol-3-yl moiety in this compound is of particular interest, as it may enhance binding affinity to specific protein domains. This structural feature, combined with the piperazine ring, provides a versatile scaffold for further chemical modifications, enabling the exploration of its therapeutic potential in various disease models.

Experimental evidence from 2023 research suggests that tert-butyl 3-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate exhibits promising antioxidant properties. In vitro assays demonstrated its ability to inhibit reactive oxygen species (ROS) production, which could have implications for treating oxidative stress-related conditions such as neurodegenerative disorders. These findings align with broader trends in pharmaceutical research emphasizing the role of free radical scavenging in therapeutic strategies.

The synthetic accessibility of this compound is another critical factor in its potential for drug development. Current methodologies for its preparation involve multi-step organic synthesis, with the 1H-indole ring formation being a key reaction step. This synthetic route has been optimized to improve yield and purity, making it a viable candidate for large-scale production. The tert-butyl group in the molecule provides steric protection, which may enhance its metabolic stability in vivo.

From a mechanistic perspective, the 3-(6-chloro-1-methyl-1H-indol-3-yl)piperazine framework appears to modulate signaling pathways through multiple mechanisms. Preliminary studies suggest that it may act as a selective kinase inhibitor, targeting specific enzymes involved in cell proliferation and survival. This selectivity is crucial for minimizing off-target effects, a major concern in modern drug development.

Recent advances in computational chemistry have further supported the potential of this compound. Molecular docking studies have predicted strong interactions between the indole core and key residues in target proteins, suggesting a favorable binding profile. These computational models, combined with experimental data from 2023, provide a comprehensive understanding of the compound's pharmacological behavior.

One of the most intriguing aspects of tert-butyl 3-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate is its potential application in anti-inflammatory therapies. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by dysregulated immune responses, and this compound may offer a novel approach to modulate these pathways. Its ability to inhibit pro-inflammatory cytokine production has been demonstrated in animal models, suggesting its therapeutic relevance.

From a structural standpoint, the 1H-indole ring in this molecule is a key contributor to its biological activity. This aromatic system is known for its ability to engage in π-π stacking interactions with biological targets, enhancing the compound's binding affinity. The 6-chloro substituent further modifies the electronic properties of the indole ring, potentially influencing its reactivity and selectivity.

Comparative studies with other indole-based compounds have revealed unique advantages of this particular molecule. While many indole derivatives are used as antibacterial agents, the piperazine ring in this compound introduces additional functionality that may expand its therapeutic applications. This dual functionality is a significant factor in its potential for drug development.

From a practical standpoint, the CAS No. 2228697-87-6 compound has been evaluated for its physicochemical properties, which are critical for drug development. Parameters such as solubility, partition coefficient, and molecular weight have been determined, providing insights into its potential for oral administration and bioavailability. These properties are essential for assessing its suitability as a lead compound in pharmaceutical research.

The 3-(6-chloro-1-methyl-1H-indol-3-yl)piperazine moiety also presents opportunities for further chemical modification. By altering the substituents on the indole ring or the piperazine ring, researchers can potentially enhance the compound's biological activity while minimizing side effects. This flexibility is a key advantage in the development of new therapeutic agents.

Recent advancements in drug delivery systems have also opened new possibilities for the application of this compound. For instance, encapsulating the molecule in nanostructured carriers could improve its stability and targeting efficiency. These innovations highlight the adaptability of this compound in addressing complex therapeutic challenges.

In conclusion, tert-butyl 3-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with recent experimental and computational evidence, suggest a wide range of potential applications. As research continues to uncover its biological mechanisms and therapeutic potential, this compound may play a significant role in the development of novel treatments for various diseases.